Cas no 2137678-08-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid
• CAS No: 2137678-08-9
• MF: C₂₉H₃₁NO₄
• MW: 457.560748338699
• CID: 6232919
• PubChem ID: 165477787
• Update Time: 2025-09-28

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid
• 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methyl-6-phenylhexanoic acid
• 2137678-08-9
• EN300-1083094

• Inchi： 1S/C29H31NO4/c1-20(15-16-21-9-3-2-4-10-21)17-22(28(31)32)18-30-29(33)34-19-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-14,20,22,27H,15-19H2,1H3,(H,30,33)(H,31,32)
• InChI Key： ZXSYUANJPITCIF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)CC(C)CCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 457.22530847g/mol
• Monoisotopic Mass: 457.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid

Research Brief on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid (CAS: 2137678-08-9)

In recent years, the compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid (CAS: 2137678-08-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylhexanoic acid backbone, has been explored for its potential applications in peptide synthesis, drug delivery, and as a building block for more complex pharmaceutical agents. The Fmoc group, in particular, is widely recognized for its utility in solid-phase peptide synthesis (SPPS), owing to its stability under basic conditions and ease of removal under mild conditions.

Recent studies have focused on optimizing the synthesis and application of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of microwave-assisted synthesis and chiral resolution techniques to achieve enantiomerically pure forms of the compound, which is critical for its use in asymmetric synthesis and drug development. The study also highlighted the compound's potential as a scaffold for designing protease inhibitors, given its structural similarity to natural substrates.

Another area of interest is the compound's role in the development of self-assembling peptides and hydrogels. A 2024 study published in Biomaterials Science demonstrated that derivatives of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid could form stable hydrogels under physiological conditions, making them suitable for biomedical applications such as tissue engineering and controlled drug release. The researchers attributed this property to the hydrophobic interactions of the phenylhexanoic acid moiety and the hydrogen-bonding capabilities of the Fmoc-protected amino group.

In addition to its synthetic and material applications, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that the compound may exhibit moderate inhibitory effects on certain inflammatory pathways, as reported in a 2023 article in Bioorganic & Medicinal Chemistry Letters. However, further in vivo studies are needed to validate these findings and explore the compound's therapeutic potential.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methyl-6-phenylhexanoic acid (CAS: 2137678-08-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and drug delivery to biomaterials and potential therapeutic agents. Ongoing research aims to further elucidate its properties and expand its utility in these fields. Future studies should focus on scaling up synthesis, optimizing biological activity, and exploring novel applications in medicine and biotechnology.